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Introduction
Diclobutrazol is a systemic fungicide belonging to the triazole chemical class, recognized for

its potent inhibitory effects on fungal growth. Its primary mechanism of action involves the

inhibition of sterol biosynthesis, a critical pathway for maintaining the integrity of fungal cell

membranes. These properties make Diclobutrazol a valuable compound for in vitro studies in

mycology, plant pathology, and potentially in broader drug discovery screens. This document

provides a detailed protocol for the preparation, storage, and application of Diclobutrazol
stock solutions for various in vitro experimental setups.

Physicochemical Properties and Solubility
Diclobutrazol is a white to off-white crystalline solid.[1] For in vitro applications, understanding

its solubility is crucial for preparing accurate and effective stock solutions. Dimethyl sulfoxide

(DMSO) is the recommended solvent for creating highly concentrated stock solutions of

Diclobutrazol.[1]

Data Presentation: Quantitative Information
The following tables summarize the key quantitative data for the preparation and storage of

Diclobutrazol solutions.
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Table 1: Physical and Chemical Properties of Diclobutrazol

Property Value Reference

Molecular Weight 328.24 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 75736-33-3 [1]

Chemical Formula C15H19Cl2N3O [1]

Table 2: Solubility of Diclobutrazol

Solvent Solubility Notes Reference

DMSO
200 mg/mL (609.31

mM)

Ultrasonic assistance

may be required. Use

of newly opened, non-

hygroscopic DMSO is

recommended.

[1]

Water (20°C, pH 7) 7.1 mg/L
Low aqueous

solubility.
[2]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [1]

Stock Solution in

DMSO
-80°C 6 months [1]

Stock Solution in

DMSO
-20°C 1 month [1]

Table 4: Example Stock Solution Preparation (for 1 mg of Diclobutrazol)
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Desired Stock Concentration Volume of DMSO to Add

1 mM 3.0466 mL

5 mM 0.6093 mL

10 mM 0.3047 mL

Experimental Protocols
Protocol 1: Preparation of a 100 mM Diclobutrazol Stock
Solution in DMSO
Materials:

Diclobutrazol powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Procedure:

Weighing: Accurately weigh out the desired amount of Diclobutrazol powder. For example,

to prepare 1 mL of a 100 mM stock solution, weigh out 32.82 mg of Diclobutrazol
(Molecular Weight: 328.24 g/mol ).

Dissolution: Add the weighed Diclobutrazol powder to a sterile vial. Using a calibrated

pipette, add the calculated volume of DMSO. For 32.82 mg of Diclobutrazol, add 1 mL of

DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

dissolution is slow, brief sonication in an ultrasonic water bath can be applied.[1] It is
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advisable to pre-warm the DMSO and the vial to 37°C to aid dissolution and prevent

precipitation.[3]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Materials:

Diclobutrazol stock solution (e.g., 100 mM in DMSO)

Sterile cell culture medium or assay buffer

Sterile pipette tips and tubes

Procedure:

Serial Dilution: Perform serial dilutions of the high-concentration stock solution to create

intermediate stocks. For example, to get a 1 mM intermediate stock from a 100 mM stock,

dilute 10 µL of the 100 mM stock into 990 µL of sterile culture medium or buffer.

Final Working Concentration: Further dilute the intermediate stock solution into the final

assay medium to achieve the desired working concentration. It is critical to ensure that the

final concentration of DMSO in the assay is low (typically ≤ 0.5%) to avoid solvent-induced

cytotoxicity.[4]

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to

the assay medium without Diclobutrazol. This will account for any effects of the solvent on

the experimental system.

Pre-warming: Before adding to cells or the assay, it is good practice to pre-warm the final

working solution to 37°C.[3]
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Caption: Mechanism of action of Diclobutrazol via inhibition of ergosterol biosynthesis.

Experimental Workflow Diagram
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Stock Solution Preparation

Working Solution Preparation & Application

1. Weigh Diclobutrazol Powder

2. Dissolve in DMSO

3. Vortex / Sonicate

4. Aliquot into single-use vials

5. Store at -80°C or -20°C

6. Thaw a single aliquot

For use

7. Prepare intermediate dilutions

8. Prepare final working solution
(in assay medium, DMSO ≤ 0.5%)

9. Apply to in vitro experiment

Click to download full resolution via product page

Caption: Workflow for the preparation and application of Diclobutrazol solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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